Cas no 128869-82-9 (Ethanesulfonic acid, 2-[bis(1-methylethyl)amino]-)

• Product name: Ethanesulfonic acid, 2-[bis(1-methylethyl)amino]-
• CAS No: 128869-82-9
• MF: C₈H₁₉NO₃S
• MW: 209.306361436844
• CID: 1224262
• PubChem ID: 14782796

Ethanesulfonic acid, 2-[bis(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid, 2-[bis(1-methylethyl)amino]-
• 2-[di(propan-2-yl)amino]ethanesulfonic acid
• DTXSID60563949
• 128869-82-9
• 2-(Diisopropylamino)ethane-1-sulfonic acid
• 2-(N,N-diisopropylamino)ethanesulfonic acid
• SCHEMBL8532673
• 2-[Di(propan-2-yl)amino]ethane-1-sulfonic acid

• Inchi： InChI=1S/C8H19NO3S/c1-7(2)9(8(3)4)5-6-13(10,11)12/h7-8H,5-6H2,1-4H3,(H,10,11,12)
• InChI Key： UPHBQDNBVWTEQW-UHFFFAOYSA-N
• SMILES： CC(C)N(CCS(=O)(=O)O)C(C)C

Computed Properties

• Exact Mass: 223.12433
• Monoisotopic Mass: 209.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 46.61